Cas no 1040664-14-9 (2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine
• CAS No: 1040664-14-9
• MF: C₂₂H₂₁N₃S
• MW: 359.487243413925
• CID: 5385800
• Update Time: 2025-06-08

2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[(2-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• 2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C22H21N3S/c1-15-8-9-18(12-17(15)3)20-13-21-22(23-10-11-25(21)24-20)26-14-19-7-5-4-6-16(19)2/h4-13H,14H2,1-3H3
• InChI Key： RYLVVXHLMMSKRF-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C)C(C)=C3)=NN1C=CN=C2SCC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

Compound CAS No 1040664-14-9: 2-(3,4-Dimethylphenyl)-4-{[(2-Methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

The compound with CAS No 1040664-14-9, known as 2-(3,4-dimethylphenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemical research. This compound belongs to the class of pyrazolopyrazines, which are heterocyclic aromatic compounds with two fused pyrazole rings. The presence of sulfanyl (thioether) groups and aromatic substituents in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various areas, including drug discovery and materials science. The pyrazolo[1,5-a]pyrazine core is known for its ability to act as a scaffold for bioactive molecules, making it a valuable target for medicinal chemists. Researchers have explored its role as a potential inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The 3,4-dimethylphenyl and (2-methylphenyl)methyl sulfanyl substituents play a crucial role in modulating the electronic properties of the molecule. These groups influence the compound's solubility, stability, and interaction with biological systems. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets, providing insights into its potential pharmacological activities.

In terms of synthesis, the compound is typically prepared through multi-step organic reactions involving coupling reactions and cyclization processes. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This has made it possible to scale up production for research purposes.

From an environmental perspective, the compound's biodegradability and toxicity profiles are currently under investigation. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is promising for its application in sustainable chemical processes. However, further research is needed to fully understand its environmental impact.

The sulfanyl group in the molecule also contributes to its antioxidant properties, which have been explored in recent studies. Antioxidants are essential in preventing oxidative stress-related damage in biological systems, making this compound a potential candidate for use in cosmetic and nutraceutical products.

In conclusion, CAS No 1040664-14-9 represents a significant advancement in organic chemistry due to its versatile structure and promising applications across multiple fields. Continued research into its properties will undoubtedly uncover new opportunities for its utilization in both academic and industrial settings.